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Compound of Interest

Compound Name:
Epitestosterone Sulfate

Triethylamine Salt

CAS No.: 182296-42-0

Cat. No.: B584775

Get Quote

Executive Summary & Chemical Hazard Assessment
Disposal of Epitestosterone Sulfate Triethylamine Salt requires a dual-hazard approach.

Unlike standard biological samples, this compound combines a bioactive steroid metabolite

with a volatile, hazardous amine counter-ion.

Standard autoclaving is NOT recommended for this compound due to the risk of volatilizing the

triethylamine component. High-temperature chemical incineration is the required destruction

method.
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Component Hazard Class Critical Properties

Epitestosterone Sulfate Bioactive / Endocrine Disruptor

Weak anti-androgen; potential

reproductive toxin. Must be

prevented from entering water

tables to avoid aquatic

endocrine disruption.

Triethylamine (TEA)
Chemical / Flammable /

Corrosive

Flash Point: -6°C (Free base).

The salt form reduces volatility

but remains incompatible with

strong oxidizers. RCRA U-

Listed Waste (U404)

reference.

Critical Incompatibility Alert
⛔ CRITICAL SAFETY WARNING: DO NOT USE BLEACHNEVER mix Epitestosterone
Sulfate Triethylamine Salt (or its waste streams) with sodium hypochlorite (bleach).

The Mechanism: Triethylamine is a tertiary amine. Reacting amines with hypochlorite

generates Chloramines and potentially explosive N-chloro compounds. This reaction is

exothermic and releases toxic gas.

Correct Deactivation: Use chemical incineration only.

Disposal Workflow & Protocols
A. Solid Waste (Pure Substance, Vials, Contaminated
PPE)
Scope: Expired reference standards, weighing boats, contaminated gloves, and dry spill

cleanup materials.

Segregation: Do not mix with general trash or "red bag" biohazard waste destined for

autoclaving.

Primary Containment: Place waste in a wide-mouth, high-density polyethylene (HDPE) jar.
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Labeling: Affix a hazardous waste label.

Constituents: "Solid Debris contaminated with Epitestosterone Sulfate Triethylamine
Salt."

Hazard Checkbox: Toxic, Irritant.

Disposal Path: Seal container and transfer to your facility's Hazardous Chemical Waste

accumulation area for commercial incineration.

B. Liquid Waste (HPLC Effluents, Stock Solutions)
Scope: Mobile phases (Acetonitrile/Methanol/Water) containing the analyte.

pH Control (The Stabilization Step):

Logic: Triethylamine salts can dissociate at high pH (alkaline), releasing free Triethylamine

vapor (fishy odor, flammable).

Action: Ensure the liquid waste stream remains Neutral to Slightly Acidic (pH 4–7). If your

mobile phase is basic, neutralize with dilute acetic acid before capping the waste

container.

Container Compatibility: Use HDPE or Glass carboys. Avoid metal containers if the solution

is acidified.

Venting: Use safety caps with particulate/vapor filters (e.g., activated carbon filters) to trap

any trace amine vapors.

Labeling:

Constituents: "Acetonitrile [X]%, Water [Y]%, Trace Steroid Metabolites, Trace

Triethylamine."

Hazard Checkbox: Flammable, Toxic.[1]

Visual Decision Logic
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The following diagram outlines the segregation logic to ensure compliance and safety.
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Figure 1: Segregation flowchart for Epitestosterone Sulfate Triethylamine Salt, emphasizing

pH control and bleach avoidance.

Regulatory & Compliance Codes
When manifesting this waste, utilize the following codes based on your region's regulations.

Regulatory Body Code Description / Rationale

US EPA (RCRA) D001

Ignitability (If liquid waste

contains >24%

alcohol/acetonitrile).

US EPA (RCRA) U404
Triethylamine (Reference code

if discarding pure unused salt).

US EPA (RCRA) D002
Corrosivity (If pH is adjusted <

2 or > 12.5).[2]

EWC (EU) 18 01 06*

Chemicals consisting of or

containing hazardous

substances.

EWC (EU) 18 01 09

Medicines other than those

mentioned in 18 01 08

(Cytotoxic).

Note: Always classify the waste based on the mixture properties (e.g., the flammability of the

HPLC solvent usually drives the primary RCRA classification).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]

2. epa.gov [epa.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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